Cas no 1378849-20-7 (4-(2-Isothiocyanatoethyl)piperidine)

• Product Name: 4-(2-Isothiocyanatoethyl)piperidine
• CAS No: 1378849-20-7
• MF: C₈H₁₄N₂S
• MW: 170.275160312653
• CID: 6400487
• PubChem ID: 129930300
• Update Time: 2025-06-08

4-(2-Isothiocyanatoethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2-isothiocyanatoethyl)piperidine
• 1378849-20-7
• EN300-7715240
• 4-(2-Isothiocyanatoethyl)piperidine

• Inchi： 1S/C8H14N2S/c11-7-10-6-3-8-1-4-9-5-2-8/h8-9H,1-6H2
• InChI Key： XUJCDTQMJSGHQD-UHFFFAOYSA-N
• SMILES： S=C=NCCC1CCNCC1

Computed Properties

• Exact Mass: 170.08776963g/mol
• Monoisotopic Mass: 170.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 56.5Ų

Additional information on 4-(2-Isothiocyanatoethyl)piperidine

Chemical Profile of 4-(2-Isothiocyanatoethyl)piperidine (CAS No. 1378849-20-7)

4-(2-Isothiocyanatoethyl)piperidine, identified by the Chemical Abstracts Service Number (CAS No.) 1378849-20-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of isothiocyanates, which are known for their versatile reactivity and utility in the development of bioactive molecules. The presence of both an isothiocyanate functional group and a piperidine ring imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry.

The isothiocyanatoethyl moiety in the molecular structure of 4-(2-Isothiocyanatoethyl)piperidine is a key feature that contributes to its reactivity. Isothiocyanates are well-documented for their ability to undergo nucleophilic addition reactions, forming stable adducts with a wide range of nucleophiles, including amines, alcohols, and thiols. This characteristic makes it particularly useful in the synthesis of peptidomimetics and other biologically relevant molecules. The piperidine ring, on the other hand, enhances the compound's solubility in polar organic solvents and provides a stable scaffold for further functionalization.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from isothiocyanate-containing compounds. Research has demonstrated that 4-(2-Isothiocyanatoethyl)piperidine can serve as a precursor in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have explored its utility in generating derivatives that interact with enzymes involved in inflammation and cancer progression. The ability to modify both the isothiocyanate and piperidine moieties allows for the creation of structurally diverse compounds with tailored biological activities.

One notable application of 4-(2-Isothiocyanatoethyl)piperidine is in the field of immunomodulation. Isothiocyanates have been shown to modulate immune responses by interacting with specific receptors on immune cells. Researchers have leveraged this property to develop potential immunotherapeutic agents for conditions such as autoimmune diseases and allergies. The piperidine ring's structural flexibility further aids in optimizing drug-like properties, such as pharmacokinetics and target specificity.

The synthesis of 4-(2-Isothiocyanatoethyl)piperidine typically involves the reaction of 2-aminoethyl piperidine with carbon disulfide followed by thiophosgene or phosgene treatment to introduce the isothiocyanate group. Advances in synthetic methodologies have improved the efficiency and scalability of this process, making it more accessible for industrial applications. Modern techniques, such as flow chemistry and catalytic processes, have also been employed to enhance yield and purity while minimizing byproduct formation.

From a computational chemistry perspective, 4-(2-Isothiocyanatoethyl)piperidine has been subjected to detailed molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into how modifications at the isothiocyanate or piperidine positions can influence binding affinity and selectivity. Such information is crucial for designing next-generation drugs with improved efficacy and reduced side effects.

The pharmaceutical industry has recognized the potential of 4-(2-Isothiocyanatoethyl)piperidine as a building block for drug discovery programs. Its unique structural features make it suitable for generating libraries of compounds for high-throughput screening (HTS). By systematically varying substituents on the molecule, researchers can identify lead compounds with promising pharmacological profiles. This approach has been particularly effective in targeting protein-protein interactions (PPIs), which are often challenging to inhibit with traditional small-molecule drugs.

In conclusion, 4-(2-Isothiocyanatoethyl)piperidine (CAS No. 1378849-20-7) represents a significant advancement in medicinal chemistry due to its versatile reactivity and potential therapeutic applications. Ongoing research continues to uncover new ways to harness its properties for developing innovative treatments across various disease areas. As synthetic methods evolve and computational tools become more sophisticated, the role of this compound in drug discovery is expected to expand further.